Cas no 921206-23-7 (1-Hexen-3-one, 1-(4-nitrophenyl)-, (1E)-)

• Product Name: 1-Hexen-3-one, 1-(4-nitrophenyl)-, (1E)-
• CAS No: 921206-23-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 745315
• PubChem ID: 71422371
• Update Time: 2025-04-19

1-Hexen-3-one, 1-(4-nitrophenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-one, 1-(4-nitrophenyl)-, (1E)-
• 1-(4-nitrophenyl)hex-1-en-3-one
• 921206-23-7
• DTXSID00841399

• Inchi： 1S/C12H13NO3/c1-2-3-12(14)9-6-10-4-7-11(8-5-10)13(15)16/h4-9H,2-3H2,1H3
• InChI Key： PFNFAFFIMARDSY-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų